Cas no 2171978-48-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid
• CAS No: 2171978-48-4
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6378723
• PubChem ID: 165816795
• Update Time: 2025-08-02

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid
• 2171978-48-4
• 3-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}-2,2-dimethylpropanoic acid
• EN300-1504856

• Inchi： 1S/C26H30N2O5/c1-26(2,24(30)31)15-27-23(29)20-12-7-13-22(20)28-25(32)33-14-21-18-10-5-3-8-16(18)17-9-4-6-11-19(17)21/h3-6,8-11,20-22H,7,12-15H2,1-2H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： OHQQHGFHYITEED-UHFFFAOYSA-N
• SMILES： O=C(C1CCCC1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NCC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid

Recent Advances in the Study of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid (CAS: 2171978-48-4)

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid (CAS: 2171978-48-4) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of peptide-based therapeutics. Its structural features, including the fluorenylmethoxycarbonyl (Fmoc) protecting group and the cyclopentylformamido moiety, make it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in solid-phase peptide synthesis (SPPS) to enhance the efficiency and yield of peptide production.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists demonstrated the compound's ability to modulate protein-protein interactions (PPIs) involved in inflammatory pathways. The study revealed that derivatives of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid exhibited potent inhibitory effects on specific inflammatory cytokines, suggesting its potential as a lead compound for anti-inflammatory drug development.

Another significant advancement was reported in the field of targeted drug delivery. Researchers at a leading pharmaceutical institute developed a novel drug conjugate incorporating this compound as a linker between a cytotoxic agent and a tumor-targeting peptide. The conjugate demonstrated improved stability and targeted delivery in preclinical models, paving the way for further optimization and clinical translation.

Ongoing research is also exploring the compound's potential in neurodegenerative diseases. Preliminary data from in vitro studies indicate that certain derivatives may interact with amyloid-beta peptides, potentially offering a new approach to Alzheimer's disease treatment. However, further validation in animal models is required to confirm these findings.

From a synthetic chemistry perspective, recent work has focused on optimizing the production process for this compound. A team of chemists developed a more efficient and scalable synthesis route, reducing production costs while maintaining high purity standards. This advancement is particularly important for facilitating larger-scale studies and potential commercialization.

The safety profile of this compound has also been investigated in recent toxicology studies. Results indicate good tolerability at therapeutic doses, with no significant off-target effects observed in standard assays. These findings support its continued development as a pharmaceutical intermediate.

Looking ahead, researchers anticipate that 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}-2,2-dimethylpropanoic acid will play an increasingly important role in the development of next-generation therapeutics. Its unique combination of structural features and demonstrated biological activity makes it a promising candidate for various applications in medicinal chemistry and drug discovery.